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Compound of Interest

Compound Name: (S)-(+)-Ibuprofen-d3

Cat. No.: B15569609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and technical specifications of (S)-(+)-Ibuprofen-d3. It is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals who require

this stable isotope-labeled compound for their studies. This guide includes a summary of

suppliers and their product specifications, detailed experimental protocols for its use as an

internal standard, and a visualization of the relevant biological pathway.

Introduction to (S)-(+)-Ibuprofen-d3
(S)-(+)-Ibuprofen-d3 is the deuterated form of (S)-(+)-Ibuprofen, the pharmacologically active

enantiomer of the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen. The three deuterium

atoms on the methyl group provide a distinct mass shift, making it an ideal internal standard for

quantitative analysis of ibuprofen and its enantiomers by mass spectrometry-based techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS). Its use is critical in pharmacokinetic studies, drug metabolism research,

and clinical trial sample analysis to ensure accuracy and precision.

Commercial Availability and Suppliers
(S)-(+)-Ibuprofen-d3 is available from a range of chemical suppliers specializing in reference

standards and isotopically labeled compounds. The table below summarizes the offerings from

several prominent suppliers. Please note that availability and product specifications are subject

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b15569609?utm_src=pdf-interest
https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to change, and it is recommended to consult the supplier's website or contact them directly for

the most current information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Iso
topic
Enrichme
nt

Notes

MedchemE

xpress

(S)-(+)-

Ibuprofen-

d3

1329643-

44-8

C₁₃H₁₅D₃O

₂
209.31

Purity:

99.96%[1]

Also offers

racemic

Ibuprofen-

d3.

Cayman

Chemical

(±)-

Ibuprofen-

d3

121662-

14-4

C₁₃H₁₅D₃O

₂
209.3

≥98%

chemical

purity,

≥99%

deuterated

forms (d₁-

d₃)[2]

Primarily

offers the

racemic

mixture.

LGC

Standards

(S)-(+)-

Ibuprofen-

d3

1329643-

44-8

C₁₃H₁₅D₃O

₂
209.3

>95%

(HPLC)[3]

Also

provides

racemic

Ibuprofen-

d3.

Achemtek

(S)-

Ibuprofen

D3

1329643-

44-8

C₁₃H₁₅D₃O

₂
209.3 98+%[4]

Offers both

the S-

enantiomer

and

racemic

form.

Simson

Pharma

(S)-

Ibuprofen-

d3

1329643-

44-8

C₁₃H₁₅D₃O

₂
209.31

Certificate

of Analysis

available

upon

request.[5]

Also lists

racemic

Ibuprofen-

d3.[6]

Acanthus

Research

(S)-

Ibuprofen-

D3

N/A C₁₃H₁₅D₃O

₂

- Certificate

of Analysis

available

-
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upon

request.[7]

Santa Cruz

Biotechnol

ogy

(S)-(+)-

Ibuprofen-

d3

51146-56-

6

(unlabeled)

C₁₃H₁₅D₃O

₂
209.3

Certificate

of Analysis

available

upon

request.

Also offers

other

deuterated

ibuprofen

derivatives.

[8]

Toronto

Research

Chemicals

(TRC)

(S)-(+)-

Ibuprofen-

d3

1329643-

44-8

C₁₃H₁₅D₃O

₂
209.3

>95%

(HPLC)

Part of the

LGC

group.

Clearsynth
Ibuprofen-

d3

121662-

14-4

C₁₃H₁₅D₃O

₂
209.30

Purity by

HPLC: Not

less than

90%[9]

Primarily

offers the

racemic

mixture.

Technical Data
The following table provides a more detailed summary of the technical specifications for (S)-
(+)-Ibuprofen-d3 and its racemic counterpart, as available from various suppliers.
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Parameter (S)-(+)-Ibuprofen-d3 (±)-Ibuprofen-d3

CAS Number 1329643-44-8 121662-14-4

Synonyms

(+)-Ibuprofen-d3, (S)-2-(4-

Isobutylphenyl)propanoic Acid-

d3

DL-Ibuprofen-d3, α-(methyl-

d3)-4-(2-methylpropyl)-

benzeneacetic acid

Molecular Formula C₁₃H₁₅D₃O₂ C₁₃H₁₅D₃O₂

Molecular Weight 209.31 g/mol 209.30 g/mol

Appearance White to off-white solid Crystalline solid

Purity (Chemical) Typically ≥95-99% (HPLC) Typically ≥98%

Isotopic Enrichment
Not always specified for the

enantiomer

≥99% deuterated forms (d₁-d₃)

[2]

Storage
-20°C is commonly

recommended.

-20°C is commonly

recommended.

Solubility

Soluble in organic solvents

such as methanol, ethanol,

DMSO, and DMF.

Soluble in organic solvents

such as ethanol, DMSO, and

DMF.[2]

Experimental Protocols
(S)-(+)-Ibuprofen-d3 is predominantly used as an internal standard for the quantification of

ibuprofen enantiomers in biological matrices. Below are detailed methodologies adapted from

published research articles.

LC-MS/MS Method for Enantioselective Determination of
Ibuprofen in Plasma
This protocol is based on a validated method for the simultaneous separation and

quantification of ibuprofen enantiomers in dog plasma.

4.1.1. Materials and Reagents

(S)-(+)-Ibuprofen-d3 (Internal Standard)
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(S)-(+)-Ibuprofen and (R)-(-)-Ibuprofen reference standards

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Water (HPLC grade)

Ethyl acetate

Methyl tertiary-butyl ether

Control plasma (e.g., beagle dog plasma)

4.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chiral HPLC column (e.g., CHIRALCEL® OJ-3R, 150 x 4.6 mm, 3 µm)

4.1.3. Preparation of Standard and QC Samples

Prepare stock solutions of (S)-(+)-Ibuprofen, (R)-(-)-Ibuprofen, and (S)-(+)-Ibuprofen-d3 in

methanol at a concentration of 1 mg/mL.

Prepare working standard solutions by serially diluting the stock solutions with methanol to

achieve a range of concentrations for the calibration curve.

Prepare quality control (QC) samples by spiking control plasma with known concentrations of

the ibuprofen enantiomers.

4.1.4. Sample Preparation (Liquid-Liquid Extraction)

To 10 µL of plasma sample, add the internal standard solution ((S)-(+)-Ibuprofen-d3).
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Perform liquid-liquid extraction by adding a mixture of ethyl acetate and methyl tertiary-butyl

ether (e.g., 7:3 v/v).

Vortex the mixture and then centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4.1.5. LC-MS/MS Conditions

Mobile Phase: Isocratic elution with a mixture of 0.008% formic acid in water and methanol.

Flow Rate: 0.4 mL/min.

Column Temperature: As recommended for the specific chiral column.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Multiple Reaction Monitoring (MRM) Transitions:

Ibuprofen enantiomers: m/z 205.1 > 160.9

(S)-(+)-Ibuprofen-d3 (IS): m/z 208.1 > 163.9

4.1.6. Data Analysis

Construct calibration curves by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte.

Determine the concentration of ibuprofen enantiomers in the unknown samples by

interpolating from the calibration curve.

GC-MS Method for the Determination of Ibuprofen in
Plasma
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This protocol outlines a general procedure for the analysis of ibuprofen using a deuterated

internal standard, which can be adapted for enantioselective analysis with a chiral GC column.

4.2.1. Materials and Reagents

(±)-Ibuprofen-d3 or (S)-(+)-Ibuprofen-d3 (Internal Standard)

Ibuprofen reference standard

Ethyl acetate

Acetonitrile

Pentafluorobenzyl (PFB) bromide (derivatizing agent)

N,N-Diisopropylethylamine (catalyst)

Acetate buffer (1M, pH 4.9)

Control plasma

4.2.2. Instrumentation

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Chiral capillary column for enantiomeric separation.

4.2.3. Sample Preparation and Derivatization

Dilute 10 µL of plasma with 80 µL of acetate buffer.

Add the internal standard solution.

Extract with ethyl acetate (2 x 500 µL).

Evaporate the combined organic layers to dryness.

Derivatize the residue with PFB bromide in anhydrous acetonitrile using N,N-

diisopropylethylamine as a catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2.4. GC-MS Conditions

Injection Mode: Splitless.

Carrier Gas: Helium.

Temperature Program: Optimize for the separation of the derivatized ibuprofen enantiomers

on the specific chiral column.

Ionization Mode: Electron Ionization (EI).

Selected Ion Monitoring (SIM) or MRM:

d0-Ibuprofen derivative fragment: m/z 205

d3-Ibuprofen derivative fragment: m/z 208

4.2.5. Data Analysis

Similar to the LC-MS/MS method, use the peak area ratio of the analyte to the internal

standard to construct a calibration curve and quantify the analyte in unknown samples.

Mechanism of Action of Ibuprofen
Ibuprofen exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the

non-selective inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2. The (S)-

(+)-enantiomer is the more potent inhibitor of these enzymes. The following diagram illustrates

the COX inhibition pathway.

Membrane Phospholipids Phospholipase A₂

Cellular Damage/
Stimuli Arachidonic Acid

COX-1

COX-2
(Inducible)

Prostaglandin H₂

Prostaglandin H₂

Prostaglandins
(e.g., PGE₂, TXA₂)

Prostaglandins
(e.g., PGE₂, PGI₂)

Physiological Functions:
- Platelet Aggregation

- Gastric Mucosa Protection
- Renal Blood Flow

Inflammation, Pain, Fever(S)-(+)-Ibuprofen
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Click to download full resolution via product page

Figure 1. Simplified signaling pathway of Ibuprofen's inhibition of COX-1 and COX-2.

Experimental Workflow
The general workflow for utilizing (S)-(+)-Ibuprofen-d3 as an internal standard in a typical

bioanalytical study is depicted below.
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Figure 2. General experimental workflow for bioanalysis using (S)-(+)-Ibuprofen-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15569609?utm_src=pdf-body-img
https://www.benchchem.com/product/b15569609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
(S)-(+)-Ibuprofen-d3 is a readily available and essential tool for researchers in drug

development and related scientific fields. Its use as an internal standard provides the

necessary accuracy and precision for the quantification of ibuprofen enantiomers in various

biological matrices. This guide has provided a comprehensive overview of its commercial

suppliers, technical specifications, and detailed experimental protocols to facilitate its effective

use in the laboratory. The provided diagrams offer a clear visualization of its mechanism of

action and its application in a typical experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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